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Compound of Interest

Compound Name: Potassium perruthenate

Cat. No.: B13913808

A Comprehensive Technical Guide to Potassium
Perruthenate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of potassium perruthenate (KRuOa4), focusing on its
chemical identifiers, properties, and applications in organic synthesis. It is intended to be a
valuable resource for professionals in research and development.

Core Chemical Identity

Potassium perruthenate is an inorganic compound notable for containing ruthenium in the +7
oxidation state. It serves as a potent yet selective oxidizing agent in various chemical
transformations.

Chemical Identifiers and Properties

The fundamental chemical identifiers and properties for potassium perruthenate are
summarized in the table below for easy reference and comparison.
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Identifier Type Value
CAS Number 10378-50-4[1][2][3][4]
EC Number 233-835-6[1]

Molecular Formula

KRUO4[1]

Molecular Weight 204.17 g/mol [2][4]

InChl 1S/K.40.Ru/g+1;;;;-1;[1]

InChlKey RDFCRPAXZNYVJH-UHFFFAOYSA-N[1]

SMILES [K+].[O-]--INVALID-LINK--(=0)=0[1]

Synonyms Potassium ruthenium oxide, Potassium
tetraoxoruthenium[1]

Appearance Black crystals[5]

Solubility Slightly soluble in water[1][5]

Applications in Organic Synthesis

The perruthenate anion (RuOa4~) is a milder oxidizing agent compared to ruthenium tetroxide

(RuOa4)[1]. This property makes it a valuable reagent for the selective oxidation of primary and

secondary alcohols to aldehydes and ketones, respectively[1]. While salts with larger organic

cations like tetrapropylammonium perruthenate (TPAP) are more commonly used due to their

solubility in organic solvents, the underlying reactive species is the perruthenate ion[6].

A key application is in the Ley-Griffith oxidation, which utilizes a catalytic amount of

perruthenate and a stoichiometric co-oxidant, typically N-methylmorpholine N-oxide (NMO), to

regenerate the active Ru(VIl) species[7][8]. This catalytic approach enhances the efficiency and

practicality of the oxidation process.

Experimental Protocol: Catalytic Oxidation of a

Primary Alcohol
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The following is a generalized methodology for the oxidation of a primary alcohol to an
aldehyde using a perruthenate catalyst and a co-oxidant, based on the principles of the Ley-
Griffith oxidation.

Materials:

Primary alcohol (substrate)

o Potassium perruthenate (KRuOa4) or Tetrapropylammonium perruthenate (TPAP) (catalyst,
~1-5 mol%)

¢ N-methylmorpholine N-oxide (NMO) (co-oxidant, ~1.5 equivalents)
« Powdered molecular sieves (4A)

e Anhydrous dichloromethane (DCM) or acetonitrile (solvent)
Procedure:

» To a stirred suspension of the primary alcohol, NMO, and powdered molecular sieves in the
chosen anhydrous solvent, add a catalytic amount of the perruthenate salt.

 Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC) or gas chromatography (GC).

» Upon completion, the reaction mixture is typically filtered through a pad of silica gel or celite
to remove the catalyst and molecular sieves.

e The filtrate is then concentrated under reduced pressure.
e The crude product is purified by column chromatography to yield the pure aldehyde.

Note: The reaction is sensitive to water, which can lead to the over-oxidation of the aldehyde to
a carboxylic acid. The inclusion of molecular sieves helps to mitigate this side reaction[8].

Visualizations

The following diagrams illustrate the catalytic cycle of perruthenate in the oxidation of alcohols.
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Catalytic Cycle of Perruthenate Oxidation

NMO (Co-oxidant) | R— Ruthenate [Ru(V)]

Perruthenate [Ru(VII)]

_____ Aldehyde
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Caption: Catalytic cycle of perruthenate in the oxidation of a primary alcohol.
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Start: Prepare Reaction Mixture
(Alcohol, NMO, Sieves, Solvent)

Add Perruthenate Catalyst

Stir at Room Temperature
(Monitor by TLC/GC)

Reaction Workup
(Filter through Silica/Celite)

Concentrate and Purify
(Column Chromatography)

End: Pure Aldehyde

Click to download full resolution via product page

Caption: General experimental workflow for the oxidation of a primary alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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